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Compound of Interest

Compound Name:
2,3-Difluoro-4-

hydroxybenzaldehyde

Cat. No.: B1323130 Get Quote

An In-depth Technical Guide to 2,3-Difluoro-4-hydroxybenzaldehyde for Researchers and

Drug Development Professionals

This technical guide provides a comprehensive overview of 2,3-Difluoro-4-
hydroxybenzaldehyde, a key chemical intermediate in the pharmaceutical industry. It is

intended for researchers, scientists, and professionals involved in drug discovery and

development who require detailed information on the compound's properties, synthesis, and

applications.

Core Chemical and Physical Properties
2,3-Difluoro-4-hydroxybenzaldehyde is a fluorinated aromatic aldehyde. The presence of

fluorine atoms significantly influences its chemical reactivity and biological activity, making it a

valuable building block in medicinal chemistry.

Table 1: Physicochemical Properties of 2,3-Difluoro-4-hydroxybenzaldehyde
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Property Value Reference(s)

Molecular Weight 158.11 g/mol [1]

Molecular Formula C₇H₄F₂O₂ [1][2][3]

CAS Number 676500-39-3 [1][2]

Appearance Cream or pink powder [3]

Melting Point 138.0 - 145.0 °C [3]

Purity (Typical) ≥97.0% [2][3]

IUPAC Name
2,3-difluoro-4-

hydroxybenzaldehyde
[3]

SMILES OC1=C(F)C(F)=C(C=O)C=C1 [3]

InChI Key
KTGPDDPEVRJSFY-

UHFFFAOYSA-N
[3]

Role in Pharmaceutical Synthesis and Drug
Development
2,3-Difluoro-4-hydroxybenzaldehyde serves as a critical starting material and intermediate

for the synthesis of complex active pharmaceutical ingredients (APIs).[4] Its unique structure,

featuring both electron-withdrawing fluorine atoms and reactive aldehyde and hydroxyl groups,

allows for diverse chemical modifications.

This compound is particularly valuable in the development of novel therapeutic agents, with

applications in creating anti-inflammatory treatments and anti-cancer therapies.[4] The

fluorinated benzaldehyde moiety is a common feature in modern medicinal chemistry, often

incorporated to enhance metabolic stability, binding affinity, and other pharmacokinetic

properties of drug candidates.
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Caption: Role as a key building block in drug development.

Experimental Protocols
General Synthetic Workflow
The synthesis of substituted hydroxybenzaldehydes often involves a multi-step process that

includes the protection of reactive functional groups, introduction of the aldehyde group

(formylation), and subsequent deprotection. While specific conditions vary, a generalizable
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workflow provides a foundational understanding. A representative synthesis for a similar

compound, 2-fluoro-4-hydroxybenzaldehyde, involves protecting the hydroxyl group of a

fluorophenol precursor, followed by a formylation reaction (e.g., using a Grignard reagent and

DMF), and finally, deprotection to yield the target aldehyde.[5]

Fluorinated Phenol Precursor

Step 1: Protection
of Hydroxyl Group

Protected Intermediate

Step 2: Formylation
(e.g., Grignard/DMF or BuLi/DMF)

Formylated Intermediate

Step 3: Deprotection

Final Product:
2,3-Difluoro-4-hydroxybenzaldehyde

Click to download full resolution via product page

Caption: General synthetic workflow for hydroxybenzaldehydes.
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Quality Control and Analysis
Purity assessment is critical for ensuring reproducible results in downstream applications. A

common analytical method is Gas Chromatography (GC).

Table 2: Example Quality Control Parameters

Parameter Method Specification Reference

Assay
Gas Chromatography

(GC)
≥97.5% [3]

Identity
Conforms to structure

(e.g., via NMR, IR)
- -

Melting Point Capillary Method 138.0 - 145.0 °C [3]

Safety, Handling, and Storage
Proper handling and storage are essential when working with 2,3-Difluoro-4-
hydroxybenzaldehyde to ensure personnel safety and maintain compound integrity.

Table 3: Hazard and Safety Information
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Category Information Reference(s)

GHS Hazard Statements

Causes skin irritation (H315),

Causes serious eye irritation

(H319), May cause respiratory

irritation (H335).

[6]

Personal Protective Equipment

(PPE)

Wear protective gloves,

protective clothing, eye

protection, and face protection.

Use in a well-ventilated area.

[6][7]

Handling

Avoid breathing dust, fumes, or

vapors. Avoid contact with skin

and eyes. Wash hands

thoroughly after handling.

[6][7]

Storage

Store in a well-ventilated

place. Keep container tightly

closed. Store locked up.

[6]

Spill Response

Clear area. Contain spill with

sand, earth, or vermiculite.

Collect recoverable product

into labeled containers.

Prevent spillage from entering

drains or waterways.

[7]

Disposal

Dispose of contents/container

to an approved waste disposal

plant in accordance with local

regulations.

[6]

This guide consolidates key technical data and procedural information to support the effective

use of 2,3-Difluoro-4-hydroxybenzaldehyde in research and development settings. Its

versatile nature and strategic importance in synthesizing high-value pharmaceutical

compounds underscore its significance in modern drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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